![molecular formula C16H12BrN3O2 B2868603 6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carbohydrazide CAS No. 351327-31-6](/img/structure/B2868603.png)
6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carbohydrazide is a chemical compound with the molecular formula C16H12BrN3O2 and a molecular weight of 358.2 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: C1=CC(=O)C=CC1=C2C=C(C3=C(N2)C=CC(=C3)Br)C(=O)NN .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are largely determined by its molecular structure. It has a molecular weight of 358.2 .Scientific Research Applications
Synthesis and Biological Activity
6-Bromo-2-(4-hydroxyphenyl)quinoline-4-carbohydrazide and its derivatives have been the focus of several studies due to their potential biological activity. For instance, compounds synthesized from quinoline carbohydrazide derivatives have been evaluated for antimicrobial activity, showing promising results against various microorganisms (Keshk et al., 2008), (Garudachari et al., 2014), (Özyanik et al., 2012). Some of these compounds have shown significant antimicrobial activity, including potential as antituberculosis agents.
Antimycobacterial Activity
Specific quinoline derivatives, including those related to this compound, have demonstrated notable antimycobacterial activity. A study by Upadhayaya et al. (2009) highlighted the synthesis of such derivatives and their evaluation against Mycobacterium tuberculosis, showing high levels of growth inhibition (Upadhayaya et al., 2009).
Anticancer Potential
The anticancer properties of quinoline derivatives have also been a significant area of research. Studies have investigated the antiproliferative activity of these compounds against various cancer cell lines, with some showing greater activity compared to standard drugs (Köprülü et al., 2018).
Other Applications
Additional studies have explored diverse applications of quinoline derivatives, including their use as diuretic agents, brightening agents, and in the synthesis of novel compounds with potential biological applications (Shishkina et al., 2018), (Rangnekar & Shenoy, 1987).
Safety and Hazards
Properties
IUPAC Name |
6-bromo-2-(4-hydroxyphenyl)quinoline-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3O2/c17-10-3-6-14-12(7-10)13(16(22)20-18)8-15(19-14)9-1-4-11(21)5-2-9/h1-8,21H,18H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUUVALGBFYPKBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NN)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201328075 |
Source
|
Record name | 6-bromo-2-(4-hydroxyphenyl)quinoline-4-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201328075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID26671370 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
351327-31-6 |
Source
|
Record name | 6-bromo-2-(4-hydroxyphenyl)quinoline-4-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201328075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.